Cas no 62078-52-8 (Benz[a]anthracene, 9-methoxy-7,12-dimethyl-)

Benz[a]anthracene, 9-methoxy-7,12-dimethyl- Properties

Names and Identifiers

• Benz[a]anthracene, 9-methoxy-7,12-dimethyl-
• 9-methoxy-7,12-dimethylbenzo[a]anthracene
• 9-METHOXY-7,12-DIMETHYLTETRAPHENE
• 62078-52-8
• DTXSID40488803

• InChIKey： AHRQGBPXTJLPPW-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H18O/c1-13-18-10-8-15-6-4-5-7-19(15)21(18)14(2)17-11-9-16(22-3)12-20(13)17/h4-12H,1-3H3
• SMILES： CC1=C2C=CC3=CC=CC=C3C2=C(C4=C1C=C(C=C4)OC)C

Computed Properties

• Exact Mass: 286.13584
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.135765193g/mol
• Heavy Atom Count: 22
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23